Cas no 1157302-50-5 (2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one)

• Product Name: 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one
• CAS No: 1157302-50-5
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• CID: 5230778
• Update Time: 2025-10-30

2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one
• 2-(butylsulfanyl)-1-(2-fluorophenyl)ethan-1-one
• Ethanone, 2-(butylthio)-1-(2-fluorophenyl)-

• Inchi： 1S/C12H15FOS/c1-2-3-8-15-9-12(14)10-6-4-5-7-11(10)13/h4-7H,2-3,8-9H2,1H3
• InChI Key： DOTSDPZQGKNSAP-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1F)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one

Comprehensive Overview of 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one (CAS No. 1157302-50-5)

In the realm of organic chemistry, 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one (CAS No. 1157302-50-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This fluorophenyl-derived ketone, characterized by its butylthio side chain, has garnered attention in pharmaceutical and agrochemical research. Its molecular framework, combining a fluorinated aromatic ring with a thioether linkage, offers versatility in synthetic pathways, making it a valuable intermediate for advanced chemical synthesis.

The compound's CAS No. 1157302-50-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers often explore its role in drug discovery, particularly in designing bioactive molecules targeting neurological and metabolic disorders. Recent trends indicate a surge in queries related to "2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one synthesis" and "applications of fluorophenyl ketones," underscoring its growing prominence. The integration of fluorine atoms into organic compounds, a strategy known as fluorination, is a hot topic due to its ability to enhance metabolic stability and bioavailability.

From a structural perspective, 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one exhibits intriguing physicochemical properties. The presence of the 2-fluorophenyl group contributes to its electron-withdrawing effects, influencing reactivity in cross-coupling reactions. Meanwhile, the butylthio moiety introduces lipophilicity, a trait critical for membrane permeability in pharmaceutical formulations. These attributes align with current industry demands for compounds that balance solubility and stability, a recurring theme in medicinal chemistry forums and publications.

Environmental and sustainability considerations also play a role in the compound's appeal. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one. Searches for "sustainable synthesis of thioether ketones" highlight this shift. Additionally, its potential as a flavor and fragrance intermediate has sparked interest in the cosmetic and food industries, where fluorinated aromatics are prized for their stability and low odor thresholds.

In analytical chemistry, CAS No. 1157302-50-5 is often referenced in studies involving mass spectrometry and NMR spectroscopy, given its distinct fragmentation patterns and proton environments. Laboratories frequently seek data on its "spectroscopic characterization" to validate purity and structure, a testament to its analytical utility. Furthermore, the compound's compatibility with catalysis systems, such as palladium-catalyzed reactions, positions it as a candidate for high-throughput screening in catalyst development.

The future of 2-(Butylthio)-1-(2-fluorophenyl)ethan-1-one lies in its adaptability. As AI-driven drug design gains traction, computational models may leverage its scaffold for virtual screening campaigns. Concurrently, its role in material science, particularly in organic electronics, is being explored due to the fluorophenyl group's electron-accepting capabilities. This multifaceted potential ensures its continued relevance in both academic and industrial settings, solidifying its status as a compound worthy of in-depth study.